Cas no 4360-47-8 (3-Phenylacrylonitrile)

3-Phenylacrylonitrile structure
3-Phenylacrylonitrile structure
Product Name:3-Phenylacrylonitrile
CAS No:4360-47-8
MF:C9H7N
MW:129.158581972122
MDL:MFCD00001930
CID:93358
PubChem ID:1550846
Update Time:2026-05-14

3-Phenylacrylonitrile Chemical and Physical Properties

Names and Identifiers

    • Cinnamonitrile
    • Cinnamonitrilecistrans
    • 3-Phenylacrylonitrile
    • 2-Propenenitrile,3-phenyl-
    • Cinnamonitrile,cis + trans
    • MDL: MFCD00001930
    • Inchi: InChI=1S/C9H7N/c10-8-4-7-9-5-2-1-3-6-9/h1-7H
    • InChI Key: ZWKNLRXFUTWSOY-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C=CC#N
    • BRN: 1209545

Computed Properties

  • Exact Mass: 129.05800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.029(lit)
  • Melting Point: 18-20 °C(lit.)
  • Boiling Point: 263.8 ℃ at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.601(lit.)
  • PSA: 23.79000
  • LogP: 2.22338
  • Solubility: Uncertain

3-Phenylacrylonitrile Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:9
  • RTECS:UD1440000
  • Hazardous Material Identification: Xi
  • PackingGroup:III
  • TSCA:Yes
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • Packing Group:III

3-Phenylacrylonitrile Pricemore >>

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3-Phenylacrylonitrile Production Method

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